Cas no 1805528-41-9 (Methyl 3-bromo-4-cyano-5-methoxybenzoate)

• Product Name: Methyl 3-bromo-4-cyano-5-methoxybenzoate
• CAS No: 1805528-41-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4954577
• Update Time: 2023-08-22

Methyl 3-bromo-4-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-5-methoxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-14-9-4-6(10(13)15-2)3-8(11)7(9)5-12/h3-4H,1-2H3
• InChI Key： XREOXBPKRLREIU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives